Cas no 1217837-34-7 ((R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid)

(R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid is a chiral compound featuring a pyrrolidine ring and a carboxylic acid group. Its unique structure, with a substituted phenylpropyl side chain, offers significant advantages in synthetic chemistry, particularly in the synthesis of enantiomerically pure compounds. This compound's chirality and functional groups make it a valuable intermediate for the preparation of biologically active molecules.
(R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid structure
1217837-34-7 structure
Product Name:(R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid
CAS No:1217837-34-7
MF:C19H27NO4
MW:333.421985864639
MDL:MFCD06659213
CID:1032808
PubChem ID:7145569
Update Time:2025-07-23

(R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid
    • (2R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid
    • Boc-(R)-alpha-(3-phenylpropyl)-proline
    • PS-12611
    • (R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylicacid
    • DTXSID10428034
    • (2R)-1-[(tert-butoxy)carbonyl]-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid
    • 1217837-34-7
    • AKOS016844107
    • MFCD06659213
    • Boc-(R)-alpha-(3-phenyl-propyl)-proline
    • MDL: MFCD06659213
    • Inchi: 1S/C19H27NO4/c1-18(2,3)24-17(23)20-14-8-13-19(20,16(21)22)12-7-11-15-9-5-4-6-10-15/h4-6,9-10H,7-8,11-14H2,1-3H3,(H,21,22)/t19-/m1/s1
    • InChI Key: ZMZPCACRGQMUGK-LJQANCHMSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC[C@@]1(C(=O)O)CCCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 333.19400
  • Monoisotopic Mass: 333.19400834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.84000
  • LogP: 3.80150

(R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM198344-1g
(R)-1-(tert-butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid
1217837-34-7 95%
1g
$729 2021-06-09
Chemenu
CM198344-1g
(R)-1-(tert-butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid
1217837-34-7 95%
1g
$729 2023-03-07
abcr
AB390236-500 mg
Boc-(R)-alpha-(3-phenyl-propyl)-proline
1217837-34-7
500 mg
€382.00 2023-07-19
abcr
AB390236-1 g
Boc-(R)-alpha-(3-phenyl-propyl)-proline
1217837-34-7
1 g
€637.00 2023-07-19
Alichem
A109007384-1g
(R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid
1217837-34-7 95%
1g
$665.68 2023-09-03
abcr
AB390236-500mg
Boc-(R)-alpha-(3-phenyl-propyl)-proline; .
1217837-34-7
500mg
€290.40 2025-02-17
abcr
AB390236-1g
Boc-(R)-alpha-(3-phenyl-propyl)-proline; .
1217837-34-7
1g
€409.30 2025-02-17
Ambeed
A388233-1g
(R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid
1217837-34-7 95+%
1g
$634.0 2024-04-25
abcr
AB390236-5g
Boc-(R)-alpha-(3-phenyl-propyl)-proline; .
1217837-34-7
5g
€1116.50 2025-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1762203-1g
(r)-1-(Tert-butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid
1217837-34-7 98%
1g
¥5769.00 2024-08-09

(R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid Related Literature

Additional information on (R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid

Introduction to (R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic Acid (CAS No. 1217837-34-7)

(R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1217837-34-7, is a derivative of pyrrolidine and features a tert-butoxycarbonyl (Boc) protecting group, making it a valuable intermediate in the synthesis of more complex molecules. The presence of a 3-phenylpropyl side chain further enhances its utility in medicinal chemistry applications.

The significance of this compound lies in its structural properties, which make it a versatile building block for the creation of pharmacologically active agents. The Boc group provides stability and protection during synthetic processes, allowing for selective deprotection when desired. This characteristic is particularly useful in multi-step syntheses where precise control over reaction pathways is essential.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions. The pyrrolidine scaffold is known for its presence in several bioactive molecules, and modifications to this core structure can lead to compounds with enhanced biological activity. The compound (R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid represents a promising candidate for such explorations due to its well-defined stereochemistry and functional groups.

One of the most compelling aspects of this compound is its potential application in the synthesis of chiral drugs. The (R) configuration at the stereogenic center introduces a specific three-dimensional arrangement that can critically influence the pharmacokinetic and pharmacodynamic properties of the final drug product. This has led to extensive research into optimizing synthetic routes that preserve this stereochemical integrity throughout the synthesis process.

Recent studies have demonstrated the utility of this compound in the development of inhibitors targeting enzymes involved in metabolic pathways relevant to cancer and inflammation. For instance, modifications to the pyrrolidine core have been explored as potential kinase inhibitors, which play a crucial role in regulating cell proliferation and differentiation. The Boc-protected carboxylic acid moiety allows for further derivatization, enabling chemists to fine-tune the properties of these inhibitors for improved efficacy and selectivity.

The 3-phenylpropyl side chain adds another layer of complexity to this compound, offering opportunities for interactions with biological targets that are not accessible with simpler structures. This feature has been exploited in designing molecules that can selectively bind to specific proteins or receptors, thereby minimizing off-target effects. Such selectivity is paramount in drug development, as it reduces the risk of adverse reactions and enhances therapeutic outcomes.

The synthesis of (R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid involves several key steps that highlight modern synthetic methodologies. The use of chiral auxiliaries or catalysts ensures high enantioselectivity during the introduction of the (R) configuration. Additionally, protecting group strategies are employed to safeguard reactive sites until they are needed at appropriate stages in the synthesis. These techniques reflect the advancements in synthetic organic chemistry that have enabled more efficient and scalable production of complex molecules.

In conclusion, (R)-1-(tert-Butoxycarbonyl)-2-(3-phenylpropyl)pyrrolidine-2-carboxylic acid (CAS No. 1217837-34-7) is a multifaceted compound with significant potential in pharmaceutical applications. Its structural features make it an excellent candidate for further derivatization into bioactive molecules targeting various diseases. As research continues to uncover new therapeutic avenues, compounds like this one will play an increasingly important role in drug discovery and development.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.